4-{2-[2-(4-methyl-1-piperazinyl)ethoxy]ethoxy}benzonitrile hydrochloride

• IUPAC Name: 4-[2-[2-(4-methylpiperazin-1-yl)ethoxy]ethoxy]benzonitrile;hydrochloride
• InChI: InChI=1S/C16H23N3O2.ClH/c1-18-6-8-19(9-7-18)10-11-20-12-13-21-16-4-2-15(14-17)3-5-16;/h2-5H,6-13H2,1H3;1H
• InChI Key: KRROGVIGAASNJR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CCOCCOC2=CC=C(C=C2)C#N.Cl
• Molecular Formula: C16H24ClN3O2
• Molecular Weight: 325.83 g/mol

Description

4-{2-[2-(4-methyl-1-piperazinyl)ethoxy]ethoxy}benzonitrile hydrochloride, also known as MP-10, is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a selective serotonin reuptake inhibitor (SSRI) and has been shown to have potential in treating depression, anxiety, and other psychiatric disorders.

Scientific Research Applications

4-{2-[2-(4-methyl-1-piperazinyl)ethoxy]ethoxy}benzonitrile hydrochloride has been extensively studied for its potential therapeutic applications in treating depression, anxiety, and other psychiatric disorders. It has been shown to have a higher affinity for the serotonin transporter than other SSRIs, which may lead to improved efficacy and fewer side effects. This compound has also been studied for its potential in treating alcoholism and drug addiction.

Mechanism of Action

4-{2-[2-(4-methyl-1-piperazinyl)ethoxy]ethoxy}benzonitrile hydrochloride works by selectively inhibiting the reuptake of serotonin, a neurotransmitter that is involved in the regulation of mood, appetite, and sleep. By increasing the levels of serotonin in the brain, this compound may help to alleviate symptoms of depression and anxiety.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin in the brain, which may lead to improved mood and a reduction in anxiety. This compound has also been shown to increase the levels of dopamine and norepinephrine in the brain, which may contribute to its potential efficacy in treating depression.

Advantages and Limitations for Lab Experiments

One advantage of 4-{2-[2-(4-methyl-1-piperazinyl)ethoxy]ethoxy}benzonitrile hydrochloride is that it has been extensively studied in both in vitro and in vivo models, which has allowed researchers to gain a better understanding of its mechanism of action and potential therapeutic applications. However, one limitation of this compound is that it is a relatively new compound, and more research is needed to fully understand its safety and efficacy.

Future Directions

There are a number of future directions for research on 4-{2-[2-(4-methyl-1-piperazinyl)ethoxy]ethoxy}benzonitrile hydrochloride. One area of interest is in understanding its potential for treating alcoholism and drug addiction. This compound has been shown to reduce the reinforcing effects of alcohol and cocaine in animal models, and further research is needed to determine its potential efficacy in humans. Another area of interest is in developing more selective SSRIs that target specific subtypes of the serotonin transporter, which may lead to improved efficacy and fewer side effects. Finally, more research is needed to understand the long-term safety and efficacy of this compound in humans, particularly in comparison to other SSRIs.